Cas no 2703756-48-1 (3-Thia-7-aza-bicyclo[4.1.1]octane 3,3-dioxide)

• Product Name: 3-Thia-7-aza-bicyclo[4.1.1]octane 3,3-dioxide
• CAS No: 2703756-48-1
• MF: C₆H₁₁NO₂S
• MW: 161.22
• MDL: MFCD34602325
• CID: 5088483
• Update Time: 2025-05-24

3-Thia-7-aza-bicyclo[4.1.1]octane 3,3-dioxide Chemical and Physical Properties

Names and Identifiers

• 3-Thia-7-aza-bicyclo[4.1.1]octane 3,3-dioxide

• MDL： MFCD34602325
• Inchi： 1S/C6H11NO2S/c8-10(9)2-1-5-3-6(4-10)7-5/h5-7H,1-4H2
• InChI Key： UENCJVRILNIOGG-UHFFFAOYSA-N
• SMILES： C1C2NC(C2)CS(=O)(=O)C1

Additional information on 3-Thia-7-aza-bicyclo[4.1.1]octane 3,3-dioxide

3-Thia-7-aza-bicyclo[4.1.1]octane 3,3-dioxide

The compound with CAS No. 2703756-48-1, known as 3-Thia-7-aza-bicyclo[4.1.1]octane 3,3-dioxide, is a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its bicyclo[4.1.1]octane skeleton, which incorporates a sulfur atom (thia) and a nitrogen atom (aza) at specific positions, along with two oxygen atoms forming a dioxide group on the sulfur atom.

Bicyclo[4.1.1]octane is a highly strained bicyclic system due to its bridgehead positions, which often leads to interesting reactivity and potential applications in drug design and catalysis. The presence of sulfur and nitrogen atoms in this structure introduces additional electronic complexity, making it a versatile platform for further functionalization and modification.

Recent studies have highlighted the potential of 3-Thia-7-aza-bicyclo[4.1.1]octane 3,3-dioxide in the development of novel pharmaceutical agents. Its unique electronic properties and structural rigidity make it an ideal candidate for targeting specific biological pathways or enzymes. Researchers have explored its ability to act as a scaffold for drug molecules, where the sulfur dioxide group can serve as a site for further substitution or interaction with biological systems.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in catalysis and materials science. The sulfur dioxide group is known to exhibit Lewis acid properties, which can be exploited in catalytic processes involving carbonyl compounds or other electrophilic species. Furthermore, the bicyclic structure provides a rigid framework that can enhance the stability and selectivity of catalysts derived from this compound.

From a synthetic perspective, the preparation of 3-Thia-7-aza-bicyclo[4.1.1]octane 3,3-dioxide involves multi-step reactions that typically start with readily available starting materials such as thiols or thioethers. The synthesis often requires precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity due to the steric hindrance inherent in the bicyclic system.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the sulfur dioxide group significantly alters the electron density distribution within the bicyclic system, potentially enhancing its reactivity towards nucleophilic or electrophilic attack.

The combination of its unique structure, versatile functional groups, and promising applications makes 3-Thia-7-aza-bicyclo[4.1.]octane 3,3-dioxide a subject of ongoing research interest across multiple disciplines within chemistry and related fields.